2-(3,4-dimethylphenoxy)-N-(5-methyl-3-isoxazolyl)butanamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)butanamide
• InChI: InChI=1S/C16H20N2O3/c1-5-14(16(19)17-15-9-12(4)21-18-15)20-13-7-6-10(2)11(3)8-13/h6-9,14H,5H2,1-4H3,(H,17,18,19)
• InChI Key: VAMDBBJGXIESLO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NOC(=C1)C)OC2=CC(=C(C=C2)C)C
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(5-methyl-3-isoxazolyl)butanamide, commonly known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as nicotinic acetylcholine receptor (nAChR) agonists, which have been shown to have various effects on the central nervous system (CNS). DMXB-A is a synthetic compound that was first synthesized in 1996 and has since been the subject of numerous scientific studies.

Mechanism of Action

DMXB-A acts as a selective agonist of the α7 subtype of 2-(3,4-dimethylphenoxy)-N-(5-methyl-3-isoxazolyl)butanamides, which are primarily expressed in the CNS. Activation of α7 2-(3,4-dimethylphenoxy)-N-(5-methyl-3-isoxazolyl)butanamides has been shown to have various effects on neurotransmitter release, including the release of acetylcholine, dopamine, and glutamate. DMXB-A has also been shown to modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and physiological effects:
DMXB-A has been shown to have various effects on the CNS, including improving cognitive function, reducing inflammation, and providing neuroprotection. It has also been shown to have analgesic effects and to modulate the immune response. DMXB-A has been shown to have a favorable safety profile and to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of DMXB-A is its selectivity for the α7 subtype of 2-(3,4-dimethylphenoxy)-N-(5-methyl-3-isoxazolyl)butanamides, which allows for more specific targeting of this receptor subtype. However, one limitation of DMXB-A is its relatively short half-life, which may limit its effectiveness in certain applications.

Future Directions

There are numerous potential future directions for research on DMXB-A. One area of interest is the development of more potent and selective α7 2-(3,4-dimethylphenoxy)-N-(5-methyl-3-isoxazolyl)butanamide agonists. Another area of interest is the investigation of the potential therapeutic applications of DMXB-A in various neurological disorders, including Alzheimer's disease, traumatic brain injury, and chronic pain. Additionally, further research is needed to elucidate the mechanisms underlying the neuroprotective and anti-inflammatory effects of DMXB-A.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications, particularly in the treatment of various neurological disorders. It has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. DMXB-A has also been shown to have analgesic effects and to reduce inflammation in animal models of chronic pain.